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Compound of Interest

Compound Name: Trimyristin-d5

Cat. No.: B1156399

Get Quote

Executive Summary & Rationale

In lipidomics, Triacylglycerols (TAGS) present unique analytical challenges due to their high

hydrophobicity, ionization suppression effects, and vast structural diversity. Trimyristin-d5
(Glyceryl-d5 trimyristate) serves as a critical Class-Specific Internal Standard.[1]

Unlike external calibration, spiking Trimyristin-d5 prior to extraction normalizes for:

o Extraction Efficiency: Compensates for lipid loss during phase separation (particularly in the
Matyash or Folch methods).[1]

« lonization Matrix Effects: Corrects for signal suppression/enhancement in the Electrospray
lonization (ESI) source.

e Retention Time Alignment: Acts as a mid-chain (C14:0) reference point for retention time
mapping.[1][2]

Target Analyte: Triacylglycerols (TAGS) Internal Standard: Trimyristin-d5 (1,2,3-
Tri(tetradecanoyl)glycerol-1,1,2,3,3-d5) Molecular Weight: ~728.19 Da (vs. 723.16 Da for
endogenous Trimyristin)[1][2]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1156399#bc-rfq
https://www.benchchem.com/product/b1156399/docs?utm_src=pdf-body#application-note-high-precision-quantitation-of-triacylglycerols-using-trimyristin-d5
https://www.sigmaaldrich.com/TW/zh/product/avanti/860903p
https://www.benchchem.com/product/b1156399/docs?utm_src=pdf-body#application-note-high-precision-quantitation-of-triacylglycerols-using-trimyristin-d5
https://www.sigmaaldrich.com/TW/zh/product/avanti/860903p
https://www.sigmaaldrich.com/TW/zh/product/avanti/860903p
https://www.sigmaaldrich.com/HK/zh/product/avanti/860901p
https://www.benchchem.com/product/b1156399/docs?utm_src=pdf-body#application-note-high-precision-quantitation-of-triacylglycerols-using-trimyristin-d5
https://www.sigmaaldrich.com/TW/zh/product/avanti/860903p
https://www.sigmaaldrich.com/HK/zh/product/avanti/860901p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Specifications & Preparation
Chemical Properties

Property Specification Notes
1,2,3- Deuterium label on glycerol
IUPAC Name _
Tri(tetradecanoyl)glycerol-d5 backbone
Formula C45H81D506 Mass shift +5 Da
- Insoluble in water; Low
Solubility Chloroform, MTBE, Toluene

solubility in pure MeOH

-20°C (Powder), -80°C ) ]
Storage ] Protect from light and moisture
(Solution)

Stock Solution Protocol

Critical Step: TAGs are prone to precipitation in pure methanol.[1][2] Use a solvent mixture for
the working stock.[3][4][5][6][7]

e Primary Stock (1 mg/mL): Dissolve 1 mg Trimyristin-d5 in 1 mL of Chloroform:Methanol
(1:1) or pure MTBE. Vortex until clear.

o Working Stock (10 uM): Dilute the Primary Stock into Isopropanol (IPA):Methanol:Chloroform
(4:2:1).

o Why this solvent? This mixture bridges the gap between the highly hydrophobic TAG and
the extraction solvents, preventing precipitation when spiked into aqueous samples.

Experimental Workflow

The following diagram outlines the "Spike-Before-Extract” logic essential for valid quantification.
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Figure 1: Critical path for Internal Standard integration. Spiking occurs before solvent addition
to validate extraction recovery.[8]

Extraction Protocol (Modified Matyash)
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The Matyash Method (MTBE) is preferred over Folch/Bligh-Dyer for TAG analysis because the
lipid-rich phase floats (upper layer), minimizing contamination from the protein pellet during
retrieval.[1][2]

Step-by-Step Procedure:

o Sample Prep: Aliquot 50 L of plasma or 10 mg of homogenized tissue into a glass tube.
e |S Spiking (The Critical Step):

o Add 10 pL of Trimyristin-d5 Working Stock directly to the sample.[1]

o Wait 10 mins on ice to allow equilibration with the matrix.
» Solvent Addition:

o Add 1.5 mL Methanol. Vortex 30s.

o Add 5.0 mL MTBE (Methyl tert-butyl ether).[1]
¢ Incubation: Incubate at room temperature for 1 hour on a shaker (solubilizes TAGS).
e Phase Separation:

o Add 1.25 mL MS-grade Water.

o Vortex vigorously for 1 min.

o Centrifuge at 1,000 x g for 10 min.
» Collection:

o Collect the Upper (Organic) Phase (contains TAGs and Trimyristin-d5).[1][2]

o Note: Unlike Chloroform methods, the lipids are on top, making collection easier.

e Reconstitution: Dry under nitrogen and reconstitute in 200 pL Isopropanol:Methanol (1:1) for
injection.
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LC-MS/MS Acquisition Parameters

Triacylglycerols ionize best as Ammonium Adducts [M+NH4]+ in Positive ESI mode.[1] The
fragmentation usually involves the neutral loss of a fatty acid + ammonia, yielding a
Diacylglycerol (DAG) fragment.

Mobile Phase Chemistry

e Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

[1][2]

e Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic
Acid.[1][2]

o Role of Ammonium Formate: Essential for generating the [M+NH4]+ adduct. Without it,
TAGs split between [M+H]+, [M+Na]+, and [M+K]+, reducing sensitivity.

MRM Transitions (Multiple Reaction Monitoring)

The following transitions are specific for Trimyristin-d5 (Glycerol-d5 backbone).

Precursor lon Product lon Collision

Compound Type
(Q1) (Q3) Energy (eV)
Trimyristin-d5 746.7[M+NH4]+ 501.5[DAG-d5]+ 25-35 Quantifier
Trimyristin-d5 746.7[M+NH4]+ 229.2[FA+H]+ 45 Qualifier
Trimyristin
741.7[M+NH4]+ 496.5[DAG]+ 25-35 Target
(Endo)
e Logic:

o Precursor: MW (728) + NH4 (18) = 746.[1][2]
o Quantifier Product: Loss of one Myristic acid (C14:0, MW 228) and NH3 (17).[1]

o Calculation:
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[1][2]

o Note: Because the d5 label is on the glycerol backbone, the DAG fragment retains the d5
label (Mass 501 vs 496 for endogenous).

Data Analysis & Normalization
Response Factor Calculation

Do not assume a 1:1 response ratio between the IS and all TAG species. You must calculate
the Response Factor (RF) if absolute quantification is required.[1]

[1][2]
Normalization Formula

For relative quantification (comparing biological groups), normalize the area of every
endogenous TAG species against the Trimyristin-d5 area:

[11[2]
Isotopic Interference Correction

Warning: Trimyristin-d5 is +5 Da heavier than endogenous Trimyristin.[1][2]
o The M+5 isotope of endogenous Trimyristin is negligible (<1%).

o However, ensure your MS resolution separates the d5 peak from any co-eluting isobaric
species (e.g., Ether lipids or Oxidized TAGS).

Troubleshooting & Pitfalls
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Issue Probable Cause Corrective Action

Use IPA/MeOH intermediate
) Precipitation in aqueous solvent for spiking; do not
Low IS Signal )
sample spike pure Chloroform stock

into plasma.

Reconstitute sample in starting
Split Peaks Solvent mismatch mobile phase (high ACN/Water
content) rather than 100% IPA.

[M+Na]+ (751 m/z) is stable
and won't fragment.[1][2] Wash

Sodium Adducts Contaminated glassware system with 0.1% Formic Acid;
ensure Ammonium Formate is
fresh.[1]

TAGs stick to injector needles.
Carryover TAG stickiness Use a needle wash of

Isopropanol:Hexane (1:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.17:0-17:1-17:0 TG Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
e 2.15:0-18:1-15:0 D5 TG powder Avanti Polar Lipids [sigmaaldrich.com]

¢ 3. people.chem.umass.edu [people.chem.umass.edu]

e 4. lcms.cz [lcms.cz]

¢ 5. chromatographytoday.com [chromatographytoday.com]

e 6. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic
Studies Using Human Plasma [frontiersin.org]

e 7. mdpi.com [mdpi.com]

o 8. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for
Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Note: High-Precision Quantitation of
Triacylglycerols using Trimyristin-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1156399/docs#application-note-high-precision-
quantitation-of-triacylglycerols-using-trimyristin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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